4-[(6-methyl-3-pyridazinyl)oxy]-N-[4-(trifluoromethyl)phenyl]benzamide

• IUPAC Name: 4-(6-methylpyridazin-3-yl)oxy-N-[4-(trifluoromethyl)phenyl]benzamide
• InChI: InChI=1S/C19H14F3N3O2/c1-12-2-11-17(25-24-12)27-16-9-3-13(4-10-16)18(26)23-15-7-5-14(6-8-15)19(20,21)22/h2-11H,1H3,(H,23,26)
• InChI Key: UYRWVFHJDSMSPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C19H14F3N3O2
• Molecular Weight: 373.3 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical reactions, including techniques like cyclization, alkylation, and the use of specific catalysts. For instance, the synthesis of similar pyridazine derivatives involves reactions with various chemical groups and conditions to obtain the desired structure (Zhou et al., 2008). Similarly, compounds like 4-trifluoromethyl-2-methyl[phenyl]pyrimidines are synthesized from β-alkoxyvinyl trifluoromethyl ketones using cyclo-condensation reactions (Zanatta et al., 1998).

Molecular Structure Analysis

Molecular structure analysis often involves techniques like X-ray diffraction, NMR, and IR spectroscopy. For example, the structure of a similar compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, was analyzed using X-ray single crystal diffraction, IR spectroscopy, and DFT calculations (Demir et al., 2015).

Chemical Reactions and Properties

Chemical properties, including reactivity and potential reactions, can be determined through experimental and theoretical methods. For instance, the molecular electrostatic potential (MEP) surface map can provide insights into chemical reactivity (Demir et al., 2015).

Physical Properties Analysis

The physical properties, like melting point, solubility, and crystal structure, are crucial for understanding the compound's behavior in different environments. Techniques like crystallography and thermal analysis are commonly used for such evaluations (Kranjc et al., 2012).

Chemical Properties Analysis

Chemical properties involve the compound's behavior in chemical reactions, stability, and interactions with other molecules. Studies often include the synthesis of derivatives and analysis of their activities to understand the parent compound's chemical nature (Gangapuram et al., 2009).

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A study by Haiza et al. (2000) discusses the alkylation of related compounds and the subsequent formation of various derivatives, demonstrating the versatility of such compounds in chemical synthesis (Haiza et al., 2000).
  • Another research by Simonsen et al. (1994) details the unexpected formation of a mesoionic pyridazinium sulfonate during the reaction process, highlighting the complex chemistry of related compounds (Simonsen et al., 1994).

• Pharmaceutical and Biological Applications :

  • Zhengsen Yu et al. (2012) discuss the use of phenyliodine bis(trifluoroacetate) in the intramolecular oxidative coupling of similar compounds, which can lead to the formation of benzoxazole products, potentially useful in pharmaceutical applications (Zhengsen Yu et al., 2012).
  • Flefel et al. (2018) report on the synthesis of novel pyridine and fused pyridine derivatives starting from similar compounds, with potential implications in antimicrobial and antioxidant activity (Flefel et al., 2018).

• Material Science and Polymer Research :

  • A study by Yokozawa et al. (2002) focuses on the synthesis of well-defined aramides and block copolymers containing similar compounds, indicating applications in material science and polymer research (Yokozawa et al., 2002).

• Chemical Reactivity and Mechanism Studies :

  • Research by Brunn et al. (1971) explores the cycloadditions of N-substituted oxazolium-5-olates to nitriles and other compounds, providing insights into the reactivity and mechanisms of reactions involving similar chemical structures (Brunn et al., 1971).